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Compound of Interest

Compound Name: N-Nitrosopiperidine-d10

Cat. No.: B588968

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of N-Nitrosopiperidine-d10 (CAS No: 960049-21-2). This deuterated stable isotope-labeled
compound serves as a critical internal standard for the quantitative analysis of N-
Nitrosopiperidine, a potential carcinogen, in various matrices.[1][2] This document outlines the
synthetic pathway, detailed experimental protocols, and the analytical techniques used for its
characterization, presenting all quantitative data in a clear, tabular format.

Synthesis of N-Nitrosopiperidine-d10

The synthesis of N-Nitrosopiperidine-d10 is typically achieved through the nitrosation of its
deuterated precursor, Piperidine-d11. This reaction involves the introduction of a nitroso group
(-N=0) onto the nitrogen atom of the piperidine ring. The most common method employs
sodium nitrite in an acidic medium.

Reaction Scheme:

Piperidine-d11 reacts with a nitrosating agent, such as nitrous acid (formed in situ from sodium
nitrite and a strong acid), to yield N-Nitrosopiperidine-d10.

Experimental Protocol: Nitrosation of Piperidine-d11

This protocol is a representative method for the synthesis of N-nitrosamines and should be
performed with appropriate safety precautions in a well-ventilated fume hood, as N-
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nitrosamines are potential carcinogens.[3]

Materials:

e Piperidine-d11

e Sodium Nitrite (NaNOz2)

e Hydrochloric Acid (HCI)

e Dichloromethane (CH2Cl2)

e Saturated Sodium Bicarbonate (NaHCOs3) solution
e Anhydrous Magnesium Sulfate (MgSQOa)

e |ce bath

Standard laboratory glassware
Procedure:
 Dissolution: Dissolve Piperidine-d11 in water and cool the solution to 0-5 °C in an ice bath.

 Acidification: Slowly add concentrated hydrochloric acid dropwise to the stirred solution while
maintaining the temperature below 5 °C.

 Nitrosation: Prepare a solution of sodium nitrite in water. Add this solution dropwise to the
acidic Piperidine-d11 solution. The rate of addition should be controlled to keep the
temperature below 10 °C. The reaction is typically stirred for 1-2 hours at this temperature.

o Extraction: After the reaction is complete, extract the mixture with dichloromethane (3x
volumes).

» Washing: Combine the organic layers and wash sequentially with water, saturated sodium
bicarbonate solution, and finally with brine. This removes any remaining acid and salts.
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» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The resulting crude product, a yellow 0il[3], can be further purified by column

chromatography or distillation if necessary to achieve the desired purity (>95%).
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Caption: Synthesis workflow for N-Nitrosopiperidine-d10.

Click to download full resolution via product page

Characterization of N-Nitrosopiperidine-d10

The synthesized N-Nitrosopiperidine-d10 is characterized using various analytical techniques

to confirm its identity, purity, and isotopic enrichment.

Physical and Chemical Properties

The fundamental properties of N-Nitrosopiperidine-d10 are summarized in the table below.

Property Value Reference(s)
CAS Number 960049-21-2 [4]

Molecular Formula CsD10N20 [4][5]
Molecular Weight 124.21 g/mol [415]
Accurate Mass 124.1421 Da [4]

Appearance Colorless to light yellow liquid [5]
Storage Temperature -20°C [41[5]
Unlabeled CAS Number 100-75-4 [4]
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Analytical Data

Quantitative analytical data confirms the quality of the synthesized compound.

Analysis Result Reference(s)
Chemical Purity (GC/HPLC) >95% to 98.2% [41[5]
Isotopic Enrichment 98 atom % D to 99.2% [5]1[6]

- Soluble in organic solvents like
Solubility ) [7]
Methylene Chloride

Experimental Protocols for Characterization
a) Gas Chromatography (GC) / High-Performance Liquid Chromatography (HPLC):

e Purpose: To determine the chemical purity of the compound.

o Methodology: A sample of N-Nitrosopiperidine-d10 is dissolved in an appropriate solvent
and injected into the chromatograph. For GC, a non-polar capillary column is typically used
with a flame ionization detector (FID). For HPLC, a C18 reversed-phase column with a UV
detector is common. The purity is calculated based on the area percentage of the main peak
relative to all other peaks in the chromatogram. A purity of >95% is generally required.[4]

b) Mass Spectrometry (MS):
e Purpose: To confirm the molecular weight, elemental composition, and isotopic enrichment.

o Methodology: Often coupled with GC or LC (GC-MS, LC-MS), mass spectrometry is used to
measure the mass-to-charge ratio of the molecule. High-resolution mass spectrometry
(HRMS) can confirm the accurate mass of 124.1421 Da, which corresponds to the molecular
formula CsD10N20.[4][8] The isotopic distribution pattern is analyzed to confirm the high level
of deuterium incorporation.

c) Nuclear Magnetic Resonance (NMR) Spectroscopy:

e Purpose: To confirm the structure and the position of deuterium labeling.
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o Methodology:

o H NMR: In a fully deuterated sample, the proton signals corresponding to the piperidine
ring should be absent or significantly diminished, confirming successful deuteration.

o 2H (Deuterium) NMR: This technique can be used to observe the signals from the
deuterium atoms, confirming their presence on the carbon framework.

o 13C NMR: The carbon signals will show splitting patterns consistent with coupling to
deuterium instead of hydrogen.
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Caption: Analytical workflow for N-Nitrosopiperidine-d10.

Applications

The primary application of N-Nitrosopiperidine-d10 is as an internal standard for the
guantification of N-Nitrosopiperidine in various samples, including pharmaceuticals, food
products, and environmental matrices.[2] Its deuterated nature makes it chemically identical to
the unlabeled analyte but easily distinguishable by mass spectrometry, allowing for accurate
correction of sample loss during preparation and analysis.[2]
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Safety and Handling

N-Nitrosopiperidine is classified as a potential human carcinogen.[3] Therefore, N-
Nitrosopiperidine-d10 should be handled with extreme care, using appropriate personal
protective equipment (PPE) such as gloves, lab coats, and safety glasses. All work should be
conducted in a certified chemical fume hood to avoid inhalation or contact.

Conclusion

The synthesis of N-Nitrosopiperidine-d10 via nitrosation of its deuterated amine precursor is a
well-established process. Rigorous characterization using chromatographic and spectrometric
techniques is essential to ensure its identity, high chemical purity, and isotopic enrichment. As a
stable isotope-labeled internal standard, it plays a vital role in the accurate and reliable
quantification of the corresponding nitrosamine impurity, supporting regulatory compliance and
ensuring product safety in the pharmaceutical and other industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. veeprho.com [veeprho.com]

. medchemexpress.com [medchemexpress.com]

. N-Nitrosopiperidine | C5SH10N20O | CID 7526 - PubChem [pubchem.ncbi.nlm.nih.gov]
. N-Nitrosopiperidine-d10 | LGC Standards [Igcstandards.com]

. file.medchemexpress.com [file.medchemexpress.com]

. cdnisotopes.com [cdnisotopes.com]

[ ]
N o g A w NP

..............................................

- Cambridge Isotope Laboratories, DLM-11195-1.2 [isotope.com]
o 8. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [An In-depth Technical Guide: Synthesis and
Characterization of N-Nitrosopiperidine-d10]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosopiperidine
https://www.benchchem.com/product/b588968?utm_src=pdf-body
https://www.benchchem.com/product/b588968?utm_src=pdf-body
https://www.benchchem.com/product/b588968?utm_src=pdf-body
https://www.benchchem.com/product/b588968?utm_src=pdf-custom-synthesis
https://veeprho.com/impurities/960049-21-2-n-nitrosopiperidine-d10/
https://www.medchemexpress.com/n-nitrosopiperidine-d10.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosopiperidine
https://www.lgcstandards.com/ES/en/p/TRC-N545372
https://file.medchemexpress.com/batch_PDF/HY-W150598S/N-Nitrosopiperidine-d10-COA-521726-MedChemExpress.pdf
https://www.cdnisotopes.com/npvc/n-nitrosopiperidine-d10
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/n-nitrosopiperidine-d10-dlm-11195-1-2
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/n-nitrosopiperidine-d10-dlm-11195-1-2
https://www.researchgate.net/figure/a-LC-MS-chromatograms-of-N-nitrosopiperidine-NPIP-obtained-from-SRM-at-unit-mass_fig1_41969683
https://www.benchchem.com/product/b588968#synthesis-and-characterization-of-n-nitrosopiperidine-d10
https://www.benchchem.com/product/b588968#synthesis-and-characterization-of-n-nitrosopiperidine-d10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b588968#synthesis-and-characterization-of-n-
nitrosopiperidine-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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